Cas no 1895292-64-4 (2-Oxetanecarboxylic acid, 2-(4-methoxyphenyl)-)

• Product Name: 2-Oxetanecarboxylic acid, 2-(4-methoxyphenyl)-
• CAS No: 1895292-64-4
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 5254077
• Update Time: 2025-10-28

2-Oxetanecarboxylic acid, 2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxetanecarboxylic acid, 2-(4-methoxyphenyl)-

• Inchi： 1S/C11H12O4/c1-14-9-4-2-8(3-5-9)11(10(12)13)6-7-15-11/h2-5H,6-7H2,1H3,(H,12,13)
• InChI Key： PESWUVOMMKHYHV-UHFFFAOYSA-N
• SMILES： O1CCC1(C1=CC=C(OC)C=C1)C(O)=O

Additional information on 2-Oxetanecarboxylic acid, 2-(4-methoxyphenyl)-

2-Oxetanecarboxylic acid, 2-(4-methoxyphenyl)- (CAS No. 1895292-64-4): A Comprehensive Overview

2-Oxetanecarboxylic acid, 2-(4-methoxyphenyl)- (CAS No. 1895292-64-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of 2-Oxetanecarboxylic acid, 2-(4-methoxyphenyl)- is defined by a four-membered oxetane ring attached to a carboxylic acid group and a substituted phenyl ring. The presence of the methoxy group on the phenyl ring imparts additional stability and solubility properties, making it an attractive candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of oxetane-containing compounds in medicinal chemistry. These compounds often exhibit enhanced bioavailability and metabolic stability compared to their cyclic ether counterparts. The unique electronic and steric properties of the oxetane ring can influence the binding affinity and selectivity of the molecule to its target proteins, which is crucial for developing effective therapeutic agents.

In the context of drug development, 2-Oxetanecarboxylic acid, 2-(4-methoxyphenyl)- has shown promising results in preclinical studies. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound effectively inhibits specific enzymes involved in inflammatory pathways. The study, published in the Journal of Medicinal Chemistry, reported that 2-Oxetanecarboxylic acid, 2-(4-methoxyphenyl)- exhibited potent anti-inflammatory activity without significant cytotoxic effects on normal cells.

Another area of interest is the potential use of 2-Oxetanecarboxylic acid, 2-(4-methoxyphenyl)- in cancer therapy. Preliminary data from a study at Harvard Medical School indicated that this compound can selectively target and inhibit cancer cell proliferation by disrupting key signaling pathways involved in tumor growth. The findings suggest that 2-Oxetanecarboxylic acid, 2-(4-methoxyphenyl)- could be a valuable lead compound for developing novel anticancer drugs.

The synthesis of 2-Oxetanecarboxylic acid, 2-(4-methoxyphenyl)- involves a multi-step process that includes the formation of the oxetane ring and subsequent functionalization steps to introduce the carboxylic acid and substituted phenyl groups. Various synthetic routes have been explored to optimize yield and purity, with recent advancements focusing on environmentally friendly and cost-effective methods.

In terms of pharmacokinetics, 2-Oxetanecarboxylic acid, 2-(4-methoxyphenyl)- has demonstrated favorable properties such as good oral bioavailability and low plasma protein binding. These characteristics are essential for ensuring that the compound reaches its intended target site in sufficient concentrations to exert its therapeutic effects.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 2-Oxetanecarboxylic acid, 2-(4-methoxyphenyl)-. Early-phase trials have shown promising results, with patients exhibiting significant improvements in symptoms related to inflammatory conditions and cancer. However, more extensive studies are needed to fully understand the long-term effects and potential side effects of this compound.

In conclusion, 2-Oxetanecarboxylic acid, 2-(4-methoxyphenyl)- (CAS No. 1895292-64-4) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive target for developing new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its application in various medical conditions.